[9-(4-Ethylphenyl)sulfonyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl]-phenylmethanone
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Overview
Description
Synthesis Analysis
The synthesis of complex quinolinone derivatives often involves multi-step reactions, including condensation, cyclization, and functional group transformations. A related synthesis route has been reported for the synthesis of various quinolinone derivatives, indicating the use of specific reagents and conditions to achieve the desired molecular architecture (Mizuno et al., 2006; Karkhut et al., 2014). These methods often rely on the strategic use of protecting groups and the manipulation of reaction conditions to control the formation of the quinolinone core and its subsequent functionalization.
Molecular Structure Analysis
The molecular structure of quinolinone derivatives, including the target compound, features a complex arrangement of rings and substituents. Structural analysis often involves X-ray crystallography to determine the precise arrangement of atoms within the molecule. For instance, studies on related compounds have highlighted the presence of distinct conformations and the influence of substituents on the overall molecular geometry (Li et al., 2006).
Chemical Reactions and Properties
Quinolinone derivatives engage in a variety of chemical reactions, reflecting their rich functional group chemistry. These reactions include nucleophilic substitutions, electrophilic additions, and cycloadditions, which are pivotal for further chemical modifications and the exploration of reaction mechanisms (Uchiyama et al., 1998).
properties
IUPAC Name |
[9-(4-ethylphenyl)sulfonyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-8-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21NO5S/c1-2-17-8-10-19(11-9-17)33(29,30)26-20-14-23-24(32-13-12-31-23)15-22(20)27-16-21(26)25(28)18-6-4-3-5-7-18/h3-11,14-16H,2,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYFBJZFUOKYTTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)C2=C(C=NC3=CC4=C(C=C32)OCCO4)C(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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